molecular formula C20H20BrN3O2 B2685305 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 421576-66-1

4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B2685305
CAS RN: 421576-66-1
M. Wt: 414.303
InChI Key: QOKZASCLQKSFCV-UHFFFAOYSA-N
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Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . They have a wide range of applications in the field of drugs and pharmaceuticals .


Synthesis Analysis

The synthesis of such compounds often involves reactions like Suzuki-Miyaura coupling, which is a popular method for forming carbon-carbon bonds . The boronic esters, which are usually bench stable, easy to purify and often even commercially available have played a prominent role in these reactions .


Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can be quite diverse, depending on the substituents present on the pyrimidine ring. Common reactions could include electrophilic and nucleophilic substitutions .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar known compounds. These properties include melting point, boiling point, solubility in various solvents, and stability .

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound of interest has a core structure that shares similarities with other synthesized compounds explored for their antimicrobial properties. For instance, a study on the synthesis and antimicrobial activity of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives highlights the potential of structurally related compounds in addressing microbial resistance. These derivatives were explored for their in vitro antimicrobial activities, showcasing the significance of chemical modifications for enhanced biological properties (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Anticancer and Anti-inflammatory Potential

The exploration of tetrahydropyrimidine derivatives for their biological activities extends to anticancer and anti-inflammatory applications. A study on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents points towards the therapeutic potential of these classes of compounds. The study found significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory effects, indicating the relevance of structural analogs like the compound for drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antifungal Applications

Compounds structurally related to 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been synthesized and evaluated for their antifungal activity, particularly against Candida Albicans. This research demonstrates the importance of the tetrahydropyrimidine scaffold in developing new antifungal agents and highlights the ongoing efforts to tackle fungal infections with novel chemical entities (Zamaraeva, Odegova, Fedotov, Tomilov, & Gein, 2015).

Electrochromic and Conductive Polymers

The synthesis of aromatic polyamides and polyimides derived from compounds structurally related to the one has shown promising applications in the development of electrochromic devices and conductive polymers. These materials exhibit excellent thermal stability and solubility in common solvents, making them suitable for various technological applications, including flexible displays and electronic devices (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many drugs work by binding to a protein or enzyme, altering its function and leading to a therapeutic effect .

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper safety data sheets should be consulted when handling any chemical compound .

Future Directions

The future directions in the research of pyrimidine derivatives could involve the synthesis of novel derivatives with potential biological activities, studying their mechanism of action, and optimizing their properties for use as pharmaceuticals .

properties

IUPAC Name

4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20BrN3O2/c1-11-7-8-16(12(2)9-11)23-19(25)17-13(3)22-20(26)24-18(17)14-5-4-6-15(21)10-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOKZASCLQKSFCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)NC(=O)C2=C(NC(=O)NC2C3=CC(=CC=C3)Br)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20BrN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

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